Cas no 2380-78-1 (Homovanillyl alcohol)

Homovanillyl alcohol is a biological metabolite of hydroxytyrosol Hydroxytyrosol is a phenolic compound found in virgin olive oil (VOO) and wine Conclusion: homovanillyl alcohol can protect red blood cells (RBCs) from oxidative damage and has a protective effect on cardiovascular disease

Homovanillyl alcohol structure

Product Name:Homovanillyl alcohol

CAS No:2380-78-1

Molecular Formula:C₉H₁₂O₃

Molecular Weight:168.19

MDL:MFCD00002903

CID:42852

PubChem ID:16928

Homovanillyl alcohol Properties

Names and Identifiers

- Homovanillyl alcohol
- 4-Hydroxy-3-methoxyphenethanol
- 4-Hydroxy-3-methoxyphenethyl alcohol
- Vanillylmethanol
- 4-(2-hydroxyethyl)-2-methoxyphenol
- Benzeneethanol,4-hydroxy-3-methoxy-
- Vanillyl Methyl Ketone-d5
- 3-methoxy-4-hydroxyphenethyl alcohol
- 3-METHOXY-4-HYDROXYPHENYLETHANOL
- 4-Hydroxy-3-methoxyphenylethyl alcohol
- Homovanillic alcohol
- MOPET
- 4-(2-Hydroxyethyl)guaiacol
- AKOS003382015
- (4-Hydroxy-3-methoxyphenyl)ethanol
- Homovanilline alcohol
- InChI=1/C9H12O3/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6,10-11H,4-5H2,1H3
- 4-Hydroxy-3-methoxybenzeneethanol
- CHEMBL3747068
- NS00027490
- 4-Hydroxy-3-methoxy-Benzeneethanol
- BCP30361
- XHUBSJRBOQIZNI-UHFFFAOYSA-
- FS-3438
- UNII-9A7EE8MS6A
- MFCD00002903
- EN300-1250800
- 4-Hydroxy-3-methoxyphenethanol pound>>4-(2-Hydroxyethyl)-2-methoxyphenol
- CCG-356420
- 4-(2-hydroxyethyl)-2-methoxy-phenol
- 4-(2-Hydroxyethyl)-2-methoxyphenol #
- 2-(4-Guaiacyl)-ethanol
- Homovanillin alcohol
- Benzeneethanol, 4-hydroxy-3-methoxy-
- SCHEMBL43681
- CHEBI:173769
- HY-N7513
- EINECS 219-175-1
- CS-0131118
- D95086
- Q5891855
- VTL
- 2-(4-Hydroxy-3-methoxyphenyl)-ethanol
- A816914
- 9A7EE8MS6A
- Guaiacyl ethanol
- DTXSID40178494
- 2380-78-1
- 4-(2-Hydroxyethyl)-2-methoxyphenol
- Homovanillyl alcohol, 99%
- FT-0634232
- J-015221
- DB-046251
- +Expand
- MDL： MFCD00002903
- InChIKey： XHUBSJRBOQIZNI-UHFFFAOYSA-N
- Inchi： 1S/C9H12O3/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6,10-11H,4-5H2,1H3
- SMILES： COC1=C(C=CC(=C1)CCO)O

Computed Properties

Exact Mass: 168.07900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 168.078644241 g/mol
Heavy Atom Count: 12
Complexity: 127
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 49.7Å²
Molecular Weight: 168.19

Experimental Properties

LogP: 0.93560
PSA: 49.69000
Boiling Point: 316.00to317.00°C.@760.00mmHg(est)
Melting Point: 40-42 °C (lit.)
Vapor Pressure: 0.0±0.7 mmHg at 25°C
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Solubility: 8.053e+004 mg/L @ 25 °C (est)
Color/Form: Oil
Solubility: Not determined
Density: 1.2±0.1 g/cm3

Homovanillyl alcohol Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Store at 4 ℃, better at -4 ℃
Risk Phrases： 36/37/38
Signal Word：Warning

Homovanillyl alcohol Customs Data

HS CODE：2909499000
Customs Data：

China Customs Code:
2909499000

Overview:

2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Homovanillyl alcohol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I52J-1mg	Benzeneethanol, 4-hydroxy-3-methoxy-	2380-78-1	95%	1mg	$17.00	2024-05-22
A2B Chem LLC	AI45579-1mg	4-Hydroxy-3-methoxyphenethanol	2380-78-1	95%	1mg	$16.00	2024-04-20
Aaron	AR00I5AV-500mg	Benzeneethanol, 4-hydroxy-3-methoxy-	2380-78-1	97%	500mg	$66.00
abcr	AB531721-250 mg	4-(2-Hydroxyethyl)-2-methoxyphenol; .	2380-78-1		250MG	€114.80	2022-08-31
Alichem	A019150193-5g	Homovanillyl Alcohol	2380-78-1	95%	5g	$403.76	2023-09-02
Ambeed	A826829-1mg	4-Hydroxy-3-methoxyphenethanol	2380-78-1	95%	1mg	$21.0
Apollo Scientific	OR55020-250mg	4-(2-Hydroxyethyl)-2-methoxyphenol	2380-78-1	99%	250mg	£21.00	2024-07-28
ChemScence	CS-0131118-100mg	Homovanillyl alcohol	2380-78-1	99.80%	100mg	$50.0	2022-04-27
Enamine	EN300-1250800-0.05g	4-(2-hydroxyethyl)-2-methoxyphenol	2380-78-1		0.05g	$707.0
eNovation Chemicals LLC	D543978-2.5g	4-Hydroxy-3-Methoxyphenethanol	2380-78-1	97%	2.5g	$518	2022-10-13